Cas no 2248304-46-1 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 6-(oxetan-3-yloxy)pyridine-3-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 6-(oxetan-3-yloxy)pyridine-3-carboxylate
• CAS No: 2248304-46-1
• MF: C₁₇H₁₂N₂O₆
• MW: 340.286984443665
• CID: 5804717
• PubChem ID: 165841425
• Update Time: 2025-06-12

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 6-(oxetan-3-yloxy)pyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-6518787
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 6-(oxetan-3-yloxy)pyridine-3-carboxylate
• 2248304-46-1

• Inchi： 1S/C17H12N2O6/c20-15-12-3-1-2-4-13(12)16(21)19(15)25-17(22)10-5-6-14(18-7-10)24-11-8-23-9-11/h1-7,11H,8-9H2
• InChI Key： VXYZRKKWDVFYTI-UHFFFAOYSA-N
• SMILES： O1CC(C1)OC1C=CC(C(=O)ON2C(C3C=CC=CC=3C2=O)=O)=CN=1

Computed Properties

• Exact Mass: 340.06953611g/mol
• Monoisotopic Mass: 340.06953611g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 539
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 95Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 6-(oxetan-3-yloxy)pyridine-3-carboxylate

Introduction to 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 6-(oxetan-3-yloxy)pyridine-3-carboxylate (CAS No. 2248304-46-1)

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 6-(oxetan-3-yloxy)pyridine-3-carboxylate, identified by its CAS number 2248304-46-1, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of heterocyclic molecules characterized by its intricate structural framework, which includes fused rings and functional groups that contribute to its unique chemical properties and biological activities.

The molecular structure of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 6-(oxetan-3-yloxy)pyridine-3-carboxylate incorporates a dioxo group, a pyridine ring, and an oxetane moiety. These structural elements are strategically positioned to interact with biological targets in a highly specific manner. The dioxo group, for instance, can serve as a hydrogen bond acceptor or participate in hydrophobic interactions, while the pyridine ring is known for its ability to form coordination bonds with metal ions or nitrogen-rich biological targets. The oxetane group introduces a three-membered cyclic ether, which can enhance the compound's solubility and metabolic stability.

In recent years, there has been growing interest in the development of novel heterocyclic compounds for their potential therapeutic applications. The structural features of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 6-(oxetan-3-yloxy)pyridine-3-carboxylate make it an attractive candidate for further investigation in drug discovery. Specifically, the combination of the isoindol scaffold and the pyridine ring suggests potential activity against a wide range of biological targets, including enzymes and receptors involved in disease pathways.

One of the most compelling aspects of this compound is its potential as a lead molecule for the development of new drugs. The presence of multiple functional groups provides numerous opportunities for chemical modification, allowing researchers to fine-tune the properties of the molecule to optimize its biological activity. For example, the oxetane group can be opened under specific conditions to introduce additional functional handles, enabling the synthesis of derivatives with enhanced potency or selectivity.

Recent studies have begun to explore the pharmacological profile of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 6-(oxetan-3-yloxy)pyridine-3-carboxylate. Initial investigations have revealed promising results in vitro, demonstrating interactions with key biological targets relevant to various diseases. These findings have sparked further interest in the compound and have prompted researchers to delve deeper into its mechanism of action.

The synthesis of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 6-(oxetan-3-yloxy)pyridine-3-carboxylate represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves careful control over reaction conditions to ensure high yield and purity. The use of advanced synthetic techniques has allowed researchers to construct the complex molecular framework efficiently. This synthetic success opens up new avenues for exploring related compounds and their potential applications.

The potential applications of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 6-(oxetan-yloxy)pyridine -carboxylate (CAS No. 2248304 -46 -1) are vast and varied. Given its structural complexity and biological activity profile, it holds promise as a therapeutic agent for treating a range of diseases. Additionally , it may find utility in research settings as a tool compound for studying biological pathways and mechanisms.

The future direction of research on this compound is likely to focus on several key areas. First , further pharmacological studies are needed to elucidate its mechanism of action and identify its most relevant biological targets . Second , efforts will be directed toward optimizing its chemical structure to enhance its potency , selectivity , and pharmacokinetic properties . Finally , preclinical studies will be conducted to assess its safety and efficacy in animal models before moving on to human clinical trials .

The development of novel pharmaceuticals is a complex process that requires careful consideration of multiple factors . However , compounds like 1 , 3 -dioxo -2 , 3 -dihydro -1 H -isoindol -2 - yl 6 -( oxetan - 3 - yloxy ) pyridine - 3 - carboxylate ( CAS No . 2248304 -46 -1) offer exciting opportunities because they combine innovative chemistry with promising biological activity . With continued research and development , this compound has the potential to make meaningful contributions to human health by addressing unmet medical needs .